1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine

• IUPAC Name: 1-(2-methoxyphenyl)-4-[(3-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C19H24N2O/c1-16-6-5-7-17(14-16)15-20-10-12-21(13-11-20)18-8-3-4-9-19(18)22-2/h3-9,14H,10-13,15H2,1-2H3
• InChI Key: ZGUNLOZXOZVAKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine, also known as MeOPP, is a piperazine derivative that has gained attention in the scientific community due to its potential applications in various fields. MeOPP has been studied extensively for its biochemical and physiological effects, as well as its mechanism of action.

Scientific Research Applications

1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine has been studied for its potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. One of the most promising applications of 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine is in the development of new drugs for the treatment of neurological disorders, such as depression, anxiety, and schizophrenia. 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine has been shown to bind to serotonin receptors in the brain, which play a crucial role in regulating mood and behavior.

Mechanism of Action

1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine exerts its pharmacological effects by binding to serotonin receptors in the brain. Specifically, 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine has been shown to bind to the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine has also been shown to bind to the 5-HT2A receptor, which is involved in the regulation of perception, cognition, and memory.
Biochemical and Physiological Effects
1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine has been shown to have a number of biochemical and physiological effects, including the modulation of serotonin signaling pathways in the brain. 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine has been shown to increase the release of serotonin in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine has also been shown to increase the expression of neurotrophic factors, which play a crucial role in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine for lab experiments is its high potency and selectivity for serotonin receptors. 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine has been shown to have a higher affinity for the 5-HT1A receptor than other commonly used compounds, such as buspirone and 8-OH-DPAT. However, one of the limitations of 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine is its limited solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research on 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine. One area of interest is the development of new drugs based on 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine for the treatment of neurological disorders. Another area of interest is the investigation of the potential therapeutic effects of 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine in other areas of medicine, such as oncology and immunology. Additionally, further research is needed to fully understand the mechanism of action of 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine and its potential side effects.

Synthesis Methods

1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine can be synthesized using a variety of methods, including the use of piperazine and 3-methylbenzyl chloride as starting materials. One of the most commonly used methods involves the reaction of piperazine with 3-methylbenzyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with 2-methoxyphenylboronic acid. This method has been shown to yield 1-(2-methoxyphenyl)-4-(3-methylbenzyl)piperazine with high purity and yield.